Cas no 1426958-46-4 (1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole)
1426958-46-4 structure
Product Name:1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
CAS No:1426958-46-4
MF:C9H13F3N2
MW:206.208132505417
CID:3035302
Update Time:2023-08-10
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole
- C9H13F3N2
- BHC95846
- V3223
-
- Inchi： 1S/C9H13F3N2/c1-7(2)3-5-14-6-4-8(13-14)9(10,11)12/h4,6-7H,3,5H2,1-2H3
- InChI Key： JWCMPBUFQYDICU-UHFFFAOYSA-N
- SMILES： FC(C1C=CN(CCC(C)C)N=1)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 179
- XLogP3: 2.8
- Topological Polar Surface Area: 17.8
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M296410-100mg |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | M296410-250mg |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 250mg |
$98.00 | 2023-05-18 | ||
| TRC | M296410-500mg |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 500mg |
$150.00 | 2023-05-18 | ||
| TRC | M296410-1g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 1g |
$207.00 | 2023-05-18 | ||
| Chemenu | CM320354-5g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 95% | 5g |
$320 | 2023-02-02 | |
| Chemenu | CM320354-10g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 95% | 10g |
$533 | 2023-02-02 | |
| Chemenu | CM320354-5g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 95% | 5g |
$320 | 2021-08-18 | |
| Chemenu | CM320354-10g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 95% | 10g |
$533 | 2021-08-18 | |
| A2B Chem LLC | AE62609-1g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 97% | 1g |
$142.00 | 2024-04-20 | |
| A2B Chem LLC | AE62609-5g |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole |
1426958-46-4 | 97% | 5g |
$402.00 | 2024-04-20 |
1-(3-Methylbutyl)-3-(trifluoromethyl)pyrazole Related Literature
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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